Cas no 671200-08-1 (N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}propanamide)

• Product Name: N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}propanamide
• CAS No: 671200-08-1
• MF: C₂₃H₂₃ClN₄OS₂
• MW: 471.037921190262
• CID: 5418773
• Update Time: 2025-07-15

N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butylphenyl)-3-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]propanamide
• N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}propanamide

• Inchi： 1S/C23H23ClN4OS2/c1-23(2,3)16-6-10-18(11-7-16)25-20(29)12-13-30-21-26-27-22-28(21)19(14-31-22)15-4-8-17(24)9-5-15/h4-11,14H,12-13H2,1-3H3,(H,25,29)
• InChI Key： CTBSCIZYXXQQPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)(C)C)C=C1)(=O)CCSC1=NN=C2SC=C(C3=CC=C(Cl)C=C3)N21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}propanamide

N-(4-tert-Butylphenyl)-3-{5-(4-Chlorophenyl)-1,2,4-Triazolo[3,4-b][1,3]Thiazol-3-ylsulfanyl}Propanamide (CAS No. 671200-08-1): A Comprehensive Overview

N-(4-tert-Butylphenyl)-3-{5-(4-Chlorophenyl)-1,2,4-Triazolo[3,4-b][1,3]Thiazol-3-ylsulfanyl}Propanamide (CAS No. 671200-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide is composed of a propanamide backbone substituted with a tert-butylphenyl group and a 5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound.

Recent studies have highlighted the potential of N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory activity. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable application of N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide is in the field of cancer research. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. The compound has been shown to inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in plasma, which are important factors for its potential use as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In terms of chemical synthesis, N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide can be synthesized through a multi-step process involving the formation of the triazolo-thiazole core and subsequent functionalization with the propanamide and tert-butylphenyl groups. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

The structural complexity of N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide also provides opportunities for further derivatization to enhance its biological activity or modify its pharmacological properties. Researchers are actively exploring various analogues to identify compounds with improved potency and selectivity.

In conclusion, N-(4-tert-butylphenyl)-3-{5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}propanamide (CAS No. 671200-08-1) is a promising compound with diverse therapeutic potential. Its anti-inflammatory and anticancer activities make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.